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Compound of Interest

Compound Name: 3-lodo-8-nitroquinoline

Cat. No.: B1314853

An In-depth Technical Guide to the Material Safety Data Sheet for 3-lodo-8-nitroquinoline
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and properties of 3-
lodo-8-nitroquinoline, based on available Material Safety Data Sheet (MSDS) information. It
Is intended to serve as an essential resource for laboratory personnel and anyone involved in
the handling of this chemical compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-lodo-8-nitroquinoline is
presented below. These properties are crucial for understanding the behavior of the compound
under various laboratory conditions.
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Property Value

CAS Number 497084-46-5[1][2][3][4][5]

Molecular Formula COH5IN202[1][2][4]

Molecular Weight 300.053 g/mol [1][2][4]

Density 2.0 £ 0.1 g/cm3[1][2]

Boiling Point 401.2 + 30.0 °C at 760 mmHg[1][2]
Flash Point 196.4 + 24.6 °C[1][2]

Water Solubility Very slightly soluble (0.18 g/L at 25°C)[4]

Hazard Identification and Classification

3-lodo-8-nitroquinoline is classified as a hazardous substance. The following table
summarizes its GHS hazard classification.

Hazard Class GHS Hazard Statement Signal Word
Acute toxicity - Oral H302: Harmful if swallowed[4] Warning[4]
o H312: Harmful in contact with ]
Acute toxicity - Dermal ) Warning[4]
skin[4]
Acute toxicity - Inhalation H332: Harmful if inhaled[4] Warning[4]

First Aid Measures

In the event of exposure to 3-lodo-8-nitroquinoline, the following first aid protocols should be
immediately implemented.
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Exposure Route

First Aid Protocol

Skin Contact

Immediately wash the affected skin with copious
amounts of water for at least 15 minutes while
removing contaminated clothing and shoes.[1] If

irritation persists, seek medical attention.[1]

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
ensuring to separate the eyelids with fingers.[1]

If irritation persists, seek medical attention.[1]

Move the individual to fresh air.[1] In severe

Inhalation cases or if symptoms persist, seek immediate
medical attention.[1]
Wash out the mouth with copious amounts of
Ingestion water for at least 15 minutes.[1] Seek immediate

medical attention.[1]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize the risks associated with 3-

lodo-8-nitroquinoline.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling 3-lodo-8-

nitroquinoline in a laboratory setting.
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Caption: Workflow for the safe laboratory handling of 3-lodo-8-nitroquinoline.

Storage and Incompatibility

Aspect Recommendation

N Store in tightly closed vessels in a dry, cool, and
Storage Conditions _
well-ventilated area.[1][6]

Conditions to Avoid Avoid exposure to heat, flames, and sparks.[1]

Avoid contact with oxidizing agents, strong

Incompatible Materials )
acids, and strong bases.[1][6]

Fire and Accidental Release Measures

Procedures for fires and accidental spills involving 3-lodo-8-nitroquinoline are outlined below.

Situation Recommended Action

Use dry powder or carbon dioxide extinguishers.
[1] Firefighters should wear self-contained

Fire Fighting breathing apparatus and full protective clothing.
[1] Hazardous combustion products include
carbon monoxide, nitrogen oxides, and

hydrogen iodide.[1]

Wear appropriate personal protective
equipment, including a respirator, gloves, and
protective clothing.[1] Mix the spilled material
Accidental Release with sand or another inert absorbent, then
sweep it up and place it in a tightly closed
container for disposal.[1] Prevent the material

from entering drains or water courses.[1]

Toxicological and Ecological Information

Currently, there is no specific toxicological or ecological data available for 3-lodo-8-
nitroquinoline.[1] As a precautionary measure, it should be handled as a potentially toxic and
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environmentally harmful substance.

Disposal Considerations

The disposal of 3-lodo-8-nitroquinoline and its waste products must be conducted in
compliance with all local, regional, and national regulations.[1] It should be treated as special
waste and handled by a licensed disposal company.[1]

Transportation Information

According to available data, 3-lodo-8-nitroquinoline is considered non-hazardous for both air
and ground transportation.[1]

This technical guide is intended to provide essential safety information for trained
professionals. Always consult the most current and complete Material Safety Data Sheet from
the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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